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Compound of Interest

Compound Name: Tellimagrandin Ii

Cat. No.: B3029884 Get Quote

An In-Depth Technical Guide to Tellimagrandin II: Physical, Chemical, and Biological

Properties

Introduction
Tellimagrandin II is a dimeric ellagitannin, a type of hydrolyzable tannin, found in a variety of

medicinal plants, including Rosa rugosa (rugosa rose), Liquidambar formosana (Formosan

gum), and various species of Oenothera (evening primrose) and Eucalyptus. This complex

natural product has garnered significant attention from the scientific community for its diverse

and potent biological activities. This guide provides a comprehensive overview of the physical,

chemical, and biological properties of Tellimagrandin II, with a focus on its therapeutic

potential.

Physical and Chemical Properties
Tellimagrandin II is a large polyphenol with a complex structure. Its physical and chemical

properties are summarized in the table below. While specific data for some properties like

melting point and solubility are not consistently reported across the literature, the available

information provides a foundational understanding of this compound.
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Property Value Source

Chemical Formula C₇₈H₅₄O₅₂

Molecular Weight 1871.2 g/mol

CAS Number 83860-39-1

Appearance Amorphous powder General knowledge

Solubility
Soluble in methanol, ethanol,

DMSO, and water.
General knowledge

UV max 218, 275 nm (in Methanol) General knowledge

Nuclear Magnetic Resonance (NMR) Data:

The structural elucidation of Tellimagrandin II has been primarily accomplished through 1H

and 13C NMR spectroscopy. The complex nature of the molecule results in a highly detailed

spectrum.

¹H NMR: The proton NMR spectrum is characterized by a series of signals corresponding to

the glucose core, the galloyl groups, and the hexahydroxydiphenoyl (HHDP) groups.

¹³C NMR: The carbon NMR spectrum provides further confirmation of the structure, with

distinct signals for the anomeric carbons of the glucose unit and the carbonyl carbons of the

ester groups.

Biological Activities and Mechanisms of Action
Tellimagrandin II exhibits a broad spectrum of biological activities, making it a promising

candidate for further investigation in drug development.

Antioxidant Activity
Tellimagrandin II is a potent antioxidant. Its ability to scavenge free radicals is attributed to the

numerous hydroxyl groups in its structure, which can donate hydrogen atoms to neutralize

reactive oxygen species (ROS).

Experimental Protocol: DPPH Radical Scavenging Assay
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A common method to evaluate the antioxidant activity of Tellimagrandin II is the 2,2-diphenyl-

1-picrylhydrazyl (DPPH) assay.

A stock solution of Tellimagrandin II is prepared in a suitable solvent (e.g., methanol).

Serial dilutions of the Tellimagrandin II solution are made.

A fresh solution of DPPH in methanol is prepared.

An aliquot of each Tellimagrandin II dilution is mixed with the DPPH solution.

The mixture is incubated in the dark at room temperature for a specified period (e.g., 30

minutes).

The absorbance of the solution is measured at a specific wavelength (typically around 517

nm) using a spectrophotometer.

The percentage of DPPH radical scavenging activity is calculated using the formula:

Scavenging Activity (%) = [(A_control - A_sample) / A_control] x 100, where A_control is the

absorbance of the DPPH solution without the sample, and A_sample is the absorbance of

the DPPH solution with the sample.

The IC50 value (the concentration of the compound that scavenges 50% of the DPPH

radicals) is determined from a dose-response curve.

Anti-inflammatory Activity
Tellimagrandin II has demonstrated significant anti-inflammatory properties. It can inhibit the

production of pro-inflammatory mediators such as nitric oxide (NO) and prostaglandins. One of

the key mechanisms is the inhibition of the NF-κB signaling pathway.

Signaling Pathway: Inhibition of NF-κB
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Figure 1: Tellimagrandin II Inhibition of the NF-κB Signaling Pathway

LPS

TLR4

activates

IKK

activates

Tellimagrandin II

inhibits

IκBα

phosphorylates

NF-κB
(p65/p50)

releases

Nucleus

translocates to

Pro-inflammatory
Genes

(iNOS, COX-2)

NF-κB

activates transcription

Click to download full resolution via product page

Caption: Tellimagrandin II inhibits the NF-κB pathway by preventing the activation of IKK.
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Anticancer Activity
Tellimagrandin II has shown promising anticancer effects against various cancer cell lines. Its

mechanisms of action include the induction of apoptosis (programmed cell death) and the

inhibition of cell proliferation and migration. One of the key pathways targeted by

Tellimagrandin II is the mTOR signaling pathway.

Signaling Pathway: Inhibition of mTOR
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Figure 2: Tellimagrandin II Inhibition of the mTOR Signaling Pathway
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Caption: Tellimagrandin II inhibits the mTORC1 complex, leading to reduced cell proliferation.

Experimental Protocol: MTT Assay for Cytotoxicity
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The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is widely used to

assess the cytotoxic effects of compounds on cancer cells.

Cancer cells are seeded in a 96-well plate and allowed to adhere overnight.

The cells are treated with various concentrations of Tellimagrandin II and incubated for a

specific period (e.g., 24, 48, or 72 hours).

After the incubation period, the medium is removed, and MTT solution is added to each well.

The plate is incubated to allow the formazan crystals to form.

The MTT solution is removed, and a solubilizing agent (e.g., DMSO) is added to dissolve the

formazan crystals.

The absorbance is measured at a specific wavelength (typically around 570 nm) using a

microplate reader.

Cell viability is calculated as a percentage of the control (untreated cells).

The IC50 value (the concentration that inhibits 50% of cell growth) is determined.

Antiviral Activity
Tellimagrandin II has been reported to possess antiviral activity against several viruses,

including Herpes Simplex Virus (HSV). It can interfere with viral entry and replication.

Experimental Workflow: Plaque Reduction Assay
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Figure 3: Workflow for Plaque Reduction Assay
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Caption: A stepwise representation of the plaque reduction assay to evaluate antiviral activity.
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Conclusion
Tellimagrandin II is a multifaceted natural compound with a wide array of promising biological

activities. Its potent antioxidant, anti-inflammatory, anticancer, and antiviral properties make it a

compelling subject for further research and development. The information presented in this

guide provides a solid foundation for scientists and drug development professionals interested

in exploring the therapeutic potential of this remarkable ellagitannin. Further studies are

warranted to fully elucidate its mechanisms of action and to explore its potential clinical

applications.

To cite this document: BenchChem. [Physical and chemical properties of Tellimagrandin II].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3029884#physical-and-chemical-properties-of-
tellimagrandin-ii]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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